Tfa-dope
Tfa-dope
Brand Name:
Vulcanchem
CAS No.:
138898-69-8
VCID:
VC21251615
InChI:
InChI=1S/C43H77F3NO9P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(48)53-37-39(38-55-57(51,52)54-36-35-47-42(50)43(44,45)46)56-41(49)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,39H,3-16,21-38H2,1-2H3,(H,47,50)(H,51,52)/b19-17+,20-18+
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)OCCNC(=O)C(F)(F)F)OC(=O)CCCCCCCC=CCCCCCCCC
Molecular Formula:
C43H77F3NO9P
Molecular Weight:
840 g/mol
Tfa-dope
CAS No.: 138898-69-8
Cat. No.: VC21251615
Molecular Formula: C43H77F3NO9P
Molecular Weight: 840 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138898-69-8 |
|---|---|
| Molecular Formula | C43H77F3NO9P |
| Molecular Weight | 840 g/mol |
| IUPAC Name | [3-[hydroxy-[2-[(2,2,2-trifluoroacetyl)amino]ethoxy]phosphoryl]oxy-2-[(E)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate |
| Standard InChI | InChI=1S/C43H77F3NO9P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(48)53-37-39(38-55-57(51,52)54-36-35-47-42(50)43(44,45)46)56-41(49)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,39H,3-16,21-38H2,1-2H3,(H,47,50)(H,51,52)/b19-17+,20-18+ |
| Standard InChI Key | BUKHLBMFBOGEPV-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCCCCC/C=C/CCCCCCCC(=O)OCC(COP(=O)(O)OCCNC(=O)C(F)(F)F)OC(=O)CCCCCCC/C=C/CCCCCCCC |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)OCCNC(=O)C(F)(F)F)OC(=O)CCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)OCCNC(=O)C(F)(F)F)OC(=O)CCCCCCCC=CCCCCCCCC |
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